BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Kadsuric Acid:
Physical, Chemical, and Biological Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kadsuric acid

Cat. No.: B1254740

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kadsuric acid, a naturally occurring triterpenoid, has garnered interest within the scientific
community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the physical, chemical, and biological properties of Kadsuric acid,
with a focus on data relevant to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Kadsuric acid is classified as a seco-lanostane triterpenoid. Its fundamental properties are
summarized below.

Property Value Reference
Molecular Formula C30H4604
Molecular Weight 470.7 g/mol

(4E,6E)-4,6-dimethyl-8-(5,5,8a-

trimethyl-2-
IUPAC Name
methylenedecahydronaphthale
n-1-yl)octa-4,6-dienoic acid
CAS Number 62393-88-8
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Further quantitative data such as melting point, boiling point, solubility, and pKa for Kadsuric
acid are not readily available in the reviewed literature and require further experimental
determination.

Isolation and Purification

Kadsuric acid is a natural product isolated from Kadsura coccinea, a plant used in traditional
medicine.

Experimental Protocol: General Extraction from Kadsura
coccinea

A general method for the extraction of triterpenoids from the roots and stems of Kadsura
coccinea involves the following steps:

o Extraction: The dried and powdered plant material (roots and stems) is extracted with a
suitable organic solvent, such as ether or 80% acetone.

o Fractionation: The resulting crude extract is then typically subjected to solvent-solvent
partitioning to separate compounds based on their polarity. An ether-soluble fraction has
been shown to contain Kadsuric acid.

A detailed, step-by-step purification protocol for isolating Kadsuric acid to high purity is not
explicitly detailed in the available literature and would likely involve chromatographic
techniques such as column chromatography and high-performance liquid chromatography
(HPLC).

Spectroscopic Data

Detailed spectroscopic data for Kadsuric acid is limited in publicly available databases. The
following represents a general overview based on the typical spectral characteristics of related
triterpenoid structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Specific 1H and 13C NMR data for Kadsuric acid are not available in the searched literature.
The characterization of related lanostane-type triterpenoids from Kadsura coccinea suggests
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that the NMR spectra would be complex, showing characteristic signals for multiple methyl
groups, olefinic protons, and carbons associated with the triterpenoid skeleton and the
carboxylic acid functional groups.

Infrared (IR) Spectroscopy

A specific IR spectrum for Kadsuric acid has not been found. However, based on its chemical
structure, the IR spectrum is expected to exhibit characteristic absorption bands for:

o O-H stretching (carboxylic acid): A broad band in the region of 2500-3300 cm~1
e C=0 stretching (carboxylic acid): A strong, sharp peak around 1700-1725 cm~1
e C-H stretching (alkanes and alkenes): Multiple sharp peaks in the region of 2850-3000 cm~1

e C=C stretching (alkenes): Peaks in the region of 1600-1680 cm~1

Mass Spectrometry (MS)

While a specific mass spectrum for Kadsuric acid is not provided in the search results, the
molecular formula CsoH4604 indicates a monoisotopic mass of 470.3396 g/mol . High-
resolution mass spectrometry would be expected to confirm this molecular weight. The
fragmentation pattern in mass spectrometry would likely involve the loss of water (H20) and
carbon dioxide (COz2) from the carboxylic acid groups, as well as fragmentation of the
triterpenoid backbone.

Biological Activity and Signaling Pathways

Kadsuric acid has demonstrated cytotoxic effects against cancer cells, suggesting its potential
as an anticancer agent.

Cytotoxicity and Apoptosis Induction

One study has shown that Kadsuric acid exhibits cytotoxic activity against pancreatic cancer
cells. The mechanism of this cytotoxicity involves the induction of apoptosis, a form of
programmed cell death.
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The apoptotic activity of Kadsuric acid has been linked to the activation of caspase-3.
Caspases are a family of protease enzymes that play a crucial role in the execution phase of
apoptosis. The activation of caspase-3 is a key event that leads to the cleavage of various
cellular substrates, ultimately resulting in the dismantling of the cell.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Kadsuric Acid: Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254740#physical-and-chemical-properties-of-
kadsuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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